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Compound of Interest

Compound Name: C.I. Direct Red 243

Cat. No.: B1583298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of C.I. Direct Red 243
(CAS No: 86543-85-3), an anionic bis-azo dye, in the context of leather dyeing research. The

protocols outlined below are synthesized from established principles of leather technology and

dyeing science, intended to serve as a foundational guide for experimental design.

Introduction to Direct Red 243
Direct Red 243, also known as Direct Red BWS, is a water-soluble dye with a high affinity for

cellulosic substrates and proteins, such as the collagen matrix of leather.[1] Its molecular

structure allows for substantive dyeing, meaning it can be applied directly to the substrate from

an aqueous solution without the need for a mordant. In leather dyeing, particularly on chrome-

tanned substrates, the anionic nature of Direct Red 243 facilitates its interaction with the

cationic sites on the collagen fibers, which have been established during the tanning process.

[2][3]

Optimizing the dyeing process involves careful control of parameters such as pH, temperature,

and the use of auxiliaries to ensure levelness, adequate penetration, and high fastness of the

final color.[4][5]
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While specific research data on the performance of Direct Red 243 on leather is limited in

publicly available literature, the following table summarizes typical performance characteristics

based on manufacturer data and general knowledge of direct dyes on protein substrates.

These values should be considered illustrative and must be confirmed through empirical

testing.

Parameter Typical Value / Rating ISO Standard (for testing)

Physical Appearance Blue-ray red powder N/A

C.I. Name & No. Direct Red 243, 29315 N/A

CAS No. 86543-85-3 N/A

Molecular Formula C₃₈H₂₈N₁₀Na₄O₁₇S₄ N/A

Light Fastness 4-5 (on a scale of 1-8) ISO 105-B02

Wash Fastness 3-4 (on a scale of 1-5) ISO 105-C06

Rubbing Fastness (Dry) 4 (on a scale of 1-5) ISO 105-X12

Rubbing Fastness (Wet) 3 (on a scale of 1-5) ISO 105-X12

Perspiration Fastness 3-4 (on a scale of 1-5) ISO 105-E04

Experimental Protocols
The following protocols provide detailed methodologies for the application of Direct Red 243 to

chrome-tanned leather and the subsequent evaluation of its performance.

Protocol for Drum Dyeing of Chrome-Tanned Leather
This protocol describes a standard laboratory-scale drum dyeing process for achieving a

uniform and well-fixed red coloration on chrome-tanned leather.

Materials and Reagents:

Chrome-tanned leather (wet blue), shaved to uniform thickness (e.g., 1.0-1.2 mm)

Direct Red 243 (C.I. 29315)
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Sodium bicarbonate (NaHCO₃) or Sodium formate

Anionic leveling/penetrating agent (e.g., a naphthalene syntan)

Formic acid (HCOOH), 85%

Deionized water

Laboratory-scale dyeing drum

Procedure:

Preparation: Weigh the chrome-tanned leather. All chemical percentages are based on this

weight (e.g., % o.w.w. - on wet weight).

Washing: Place the leather in the drum with 200% water at 35°C. Drum for 20 minutes and

then drain the float.

Neutralization: Add 150% water at 40°C and 1.5-2.0% sodium bicarbonate. Drum for 60-90

minutes. Check the pH of the cross-section of the leather, aiming for a pH of 5.0-5.5. Once

the target pH is achieved, wash the leather with 200% water at 40°C for 15 minutes and

drain.

Dyeing - Penetration Phase:

Add 100% water at 40°C.

Add 1.0% of an anionic leveling agent. Drum for 10 minutes to allow for even distribution.

Dissolve 2.0% Direct Red 243 in hot water (60-70°C), filter, and add to the drum.

Increase the temperature to 50-60°C and drum for 40-60 minutes to ensure full

penetration of the dye into the leather.

Dyeing - Fixation Phase:

Slowly add 1.0% formic acid (diluted 1:10 with water) to the drum in two intervals of 10

minutes.
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Drum for an additional 30 minutes to fix the dye to the collagen fibers by lowering the pH

to approximately 3.5-3.8.

Final Wash and Fatliquoring:

Drain the dye bath.

Wash the leather with 200% water at 50°C for 15 minutes.

The leather is now ready for subsequent fatliquoring and finishing processes.

Protocol for Color Fastness to Rubbing (Crocking)
Standard: ISO 105-X12

Apparatus: Crockmeter (Rubbing Fastness Tester)

Procedure:

Sample Preparation: Cut a test specimen of the dyed leather (at least 140mm x 50mm).

Dry Rubbing:

Mount a square of standard white cotton rubbing cloth onto the rubbing finger of the

crockmeter.

Place the leather specimen on the base of the instrument.

Lower the finger onto the specimen and perform 10 full turns of the crank at a rate of one

turn per second.

Wet Rubbing:

Saturate a new piece of cotton rubbing cloth in deionized water and squeeze to remove

excess water, achieving a wet pick-up of 95-100%.

Repeat the rubbing procedure as described for the dry test.

Evaluation:
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Allow the cotton cloths to air dry.

Assess the degree of color transfer (staining) on each cloth using the ISO 105-A03 Grey

Scale for Staining under a standardized light source. A rating of 5 indicates no staining,

while a rating of 1 indicates severe staining.

Protocol for Color Fastness to Light
Standard: ISO 105-B02

Apparatus: Xenon arc lamp apparatus

Procedure:

Sample Preparation: Cut a specimen of the dyed leather to the required size for the sample

holder.

Exposure:

Partially cover the specimen with an opaque mask.

Simultaneously expose the leather specimen and a set of standard blue wool references

(Blue Wool Scale 1-8) to the light from the xenon arc lamp under controlled conditions of

temperature and humidity.

Evaluation:

Periodically inspect the fading of the specimen.

The test ends when the contrast between the exposed and unexposed parts of the

specimen is equal to a specific rating on the ISO 105-A02 Grey Scale for Assessing

Change in Colour.

The light fastness rating is the number of the blue wool reference that shows a similar

degree of fading.
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The following diagrams illustrate the key processes and relationships in leather dyeing with

Direct Red 243.
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Preparation

Dyeing Process

Post-Treatment

Chrome-Tanned Leather (Wet Blue)

Initial Wash (35°C)

Neutralization (pH 5.0-5.5)

Post-Neutralization Wash

Penetration Phase
(Add Leveling Agent + Direct Red 243 @ 50-60°C)

Fixation Phase
(Add Formic Acid, pH ~3.5)

Final Wash (50°C)

Fatliquoring & Finishing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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